2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol

• Molecular Formula: C14H10N4O3S
• Molecular Weight: 314.32 g/mol
• IUPAC Name: 2-[(E)-(1,3-benzothiazol-2-ylhydrazinylidene)methyl]-4-nitrophenol
• InChI: InChI=1S/C14H10N4O3S/c19-12-6-5-10(18(20)21)7-9(12)8-15-17-14-16-11-3-1-2-4-13(11)22-14/h1-8,19H,(H,16,17)/b15-8+
• InChI Key: NOFFSRRCQHABEJ-OVCLIPMQSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)N/N=C/C3=C(C=CC(=C3)[N+](=O)[O-])O
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NN=CC3=C(C=CC(=C3)[N+](=O)[O-])O

Description

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol is a complex organic compound that features a benzothiazole moiety linked to a hydrazinylidene group and a nitrophenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol typically involves the condensation of 2-hydrazinylidene-1,3-benzothiazole with 4-nitrobenzaldehyde under acidic or basic conditions. The reaction is often carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as column chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol can undergo various chemical reactions, including:

Oxidation: The nitrophenol group can be oxidized to form quinones.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The hydrazinylidene group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Quinones

Reduction: Aminophenols

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Studied for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol involves its interaction with specific molecular targets. For example, in biological systems, it may inhibit certain enzymes or disrupt cellular processes by binding to specific proteins or DNA. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-(1,3-benzothiazol-2-yl)acetonitrile
• 2-(1,3-benzothiazol-2-yl)-3-(2-furyl)acrylonitrile
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-(substituted)acetohydrazide

Uniqueness

2-{(E)-[2-(1,3-benzothiazol-2-yl)hydrazinylidene]methyl}-4-nitrophenol is unique due to its combination of a benzothiazole moiety with a hydrazinylidene and nitrophenol group. This unique structure imparts specific chemical reactivity and potential biological activity that distinguishes it from other similar compounds .